Cas no 2580184-02-5 (2-Amino-5-ethoxy-4,4-difluoro-5-oxopentanoic acid)

• Product Name: 2-Amino-5-ethoxy-4,4-difluoro-5-oxopentanoic acid
• CAS No: 2580184-02-5
• MF: C₇H₁₁F₂NO₄
• MW: 211.16334939003
• CID: 5658327
• PubChem ID: 165887801
• Update Time: 2025-05-21

2-Amino-5-ethoxy-4,4-difluoro-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-ethoxy-4,4-difluoro-5-oxopentanoic acid
• 2580184-02-5
• EN300-27732683
• 2-Amino-5-ethoxy-4,4-difluoro-5-oxopentanoic acid

• Inchi： 1S/C7H11F2NO4/c1-2-14-6(13)7(8,9)3-4(10)5(11)12/h4H,2-3,10H2,1H3,(H,11,12)
• InChI Key： ICEOORKVHXNDLW-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CC(C(=O)O)N)F

Computed Properties

• Exact Mass: 211.06561416g/mol
• Monoisotopic Mass: 211.06561416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 89.6Ų

Additional information on 2-Amino-5-ethoxy-4,4-difluoro-5-oxopentanoic acid

2-Amino-5-Ethoxy-4,4-Difluoro-5-Oxopentanoic Acid (CAS No. 2580184-02-5): A Comprehensive Overview

The compound 2-Amino-5-Ethoxy-4,4-Difluoro-5-Oxopentanoic Acid (CAS No. 2580184-02-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically a modified form of pentanoic acid with unique substituents that confer distinct chemical and biological properties.

The molecular structure of 2-Amino-5-Ethoxy-4,4-Difluoro-5-Oxopentanoic Acid is characterized by a five-carbon chain with an amino group (-NH₂) at the second position and an ethoxy group (-OCH₂CH₃) at the fifth position. Additionally, the fourth carbon atom is substituted with two fluorine atoms, creating a difluorinated environment that enhances the compound's stability and reactivity under certain conditions. The presence of the oxo group (a carbonyl group, =O) at the fifth position further contributes to its functional diversity.

Recent studies have highlighted the potential of 2-Amino-5-Ethoxy-4,4-Difluoro-5-Oxopentanoic Acid in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic agents. For instance, research has shown that this compound exhibits inhibitory activity against certain proteases, which are key players in disease progression such as cancer and inflammatory disorders.

In terms of synthesis, 2-Amino-5-Ethoxy-4,4-Difluoro-5-Oxopentanoic Acid can be prepared through a multi-step process involving fluorination reactions and subsequent functionalization steps. The synthesis typically begins with a suitable precursor compound, such as a substituted pentanoic acid derivative, which undergoes fluorination to introduce the difluorinated group at the fourth position. Subsequent steps involve the introduction of the amino and ethoxy groups through nucleophilic substitution or other reaction mechanisms.

The physical properties of 2-Amino-5-Ethoxy-4,4-Difluoro-5-Oxopentanoic Acid are also noteworthy. Its molecular weight is approximately 197 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits enhanced solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various laboratory applications, including chromatographic separations and spectroscopic analyses.

From an environmental perspective, 2-Amino-5-Ethoxy-4,4-Difluoro